Cas no 1516446-46-0 (1-fluoro-2-(isocyanatomethyl)-4-methylbenzene)

• Product Name: 1-fluoro-2-(isocyanatomethyl)-4-methylbenzene
• CAS No: 1516446-46-0
• MF: C₉H₈FNO
• MW: 165.164325714111
• CID: 6003233
• PubChem ID: 83402364
• Update Time: 2025-10-18

1-fluoro-2-(isocyanatomethyl)-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-2-(isocyanatomethyl)-4-methylbenzene
• 1516446-46-0
• EN300-1828409

• Inchi： 1S/C9H8FNO/c1-7-2-3-9(10)8(4-7)5-11-6-12/h2-4H,5H2,1H3
• InChI Key： AUHKLWYAEFBKHX-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1CN=C=O

Computed Properties

• Exact Mass: 165.058992041g/mol
• Monoisotopic Mass: 165.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-fluoro-2-(isocyanatomethyl)-4-methylbenzene

Comprehensive Overview of 1-Fluoro-2-(isocyanatomethyl)-4-methylbenzene (CAS No. 1516446-46-0)

1-Fluoro-2-(isocyanatomethyl)-4-methylbenzene (CAS No. 1516446-46-0) is a specialized aromatic compound widely utilized in organic synthesis and pharmaceutical research. This compound, featuring a fluorine substituent and an isocyanatomethyl functional group, has garnered significant attention due to its unique reactivity and applications in advanced chemical transformations. Researchers and industry professionals often search for terms like "1-fluoro-2-(isocyanatomethyl)-4-methylbenzene synthesis" or "CAS 1516446-46-0 applications", reflecting its growing relevance in modern chemistry.

The structural uniqueness of 1-fluoro-2-(isocyanatomethyl)-4-methylbenzene lies in its combination of electron-withdrawing (fluoro) and electron-donating (methyl) groups, which influence its reactivity in cross-coupling reactions and polymer chemistry. Recent trends in sustainable chemistry have driven interest in this compound, particularly in the context of green synthesis and catalysis. Searches for "eco-friendly isocyanate derivatives" or "fluorinated building blocks for drug discovery" highlight its alignment with current scientific priorities.

From a practical standpoint, CAS 1516446-46-0 serves as a versatile intermediate in the preparation of agrochemicals, pharmaceuticals, and advanced materials. Its isocyanate group enables facile incorporation into polyurethane systems, while the aromatic fluorine enhances metabolic stability in bioactive molecules. Frequently asked questions such as "how to handle 1-fluoro-2-(isocyanatomethyl)-4-methylbenzene safely" or "storage conditions for CAS 1516446-46-0" underscore the importance of proper technical knowledge when working with this compound.

Analytical characterization of 1-fluoro-2-(isocyanatomethyl)-4-methylbenzene typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's spectral data (often searched as "1516446-46-0 NMR peaks" or "FT-IR spectrum of fluorinated isocyanate") provides crucial information for quality control in industrial applications. Recent publications have explored its use in click chemistry and bioconjugation, aligning with the broader interest in modular synthetic approaches.

Market trends indicate rising demand for fluorinated isocyanates like 1516446-46-0, particularly in regions with strong pharmaceutical manufacturing sectors. Search queries such as "suppliers of 1-fluoro-2-(isocyanatomethyl)-4-methylbenzene" or "price trends for fluorinated aromatic isocyanates" reflect commercial interest. The compound's stability profile and compatibility with various solvent systems make it particularly valuable for high-throughput screening applications in drug discovery.

Future research directions for 1-fluoro-2-(isocyanatomethyl)-4-methylbenzene may focus on its potential in metal-organic frameworks (MOFs) and covalent organic polymers (COPs), areas generating substantial academic interest. Environmental considerations have also prompted investigations into biodegradable derivatives and catalytic recycling methods, addressing search trends like "sustainable fluorochemicals" or "green chemistry isocyanate alternatives". These developments position CAS 1516446-46-0 as a compound of continuing significance in both industrial and academic settings.